Cadrofloxacin hydrochloride
Cadrofloxacin hydrochloride
Brand Name:
Vulcanchem
CAS No.:
128427-55-4
VCID:
VC21281520
InChI:
InChI=1S/C19H20F3N3O4.ClH/c1-9-7-24(5-4-23-9)15-13(20)6-11-14(17(15)29-19(21)22)25(10-2-3-10)8-12(16(11)26)18(27)28;/h6,8-10,19,23H,2-5,7H2,1H3,(H,27,28);1H/t9-;/m0./s1
SMILES:
CC1CN(CCN1)C2=C(C=C3C(=C2OC(F)F)N(C=C(C3=O)C(=O)O)C4CC4)F.Cl
Molecular Formula:
C19H21ClF3N3O4
Molecular Weight:
447.8 g/mol
Cadrofloxacin hydrochloride
CAS No.: 128427-55-4
Cat. No.: VC21281520
Molecular Formula: C19H21ClF3N3O4
Molecular Weight: 447.8 g/mol
* For research use only. Not for human or veterinary use.
Specification
| CAS No. | 128427-55-4 |
|---|---|
| Molecular Formula | C19H21ClF3N3O4 |
| Molecular Weight | 447.8 g/mol |
| IUPAC Name | 1-cyclopropyl-8-(difluoromethoxy)-6-fluoro-7-[(3S)-3-methylpiperazin-1-yl]-4-oxoquinoline-3-carboxylic acid;hydrochloride |
| Standard InChI | InChI=1S/C19H20F3N3O4.ClH/c1-9-7-24(5-4-23-9)15-13(20)6-11-14(17(15)29-19(21)22)25(10-2-3-10)8-12(16(11)26)18(27)28;/h6,8-10,19,23H,2-5,7H2,1H3,(H,27,28);1H/t9-;/m0./s1 |
| Standard InChI Key | AWPMTCKEQGUMTG-FVGYRXGTSA-N |
| Isomeric SMILES | C[C@H]1CN(CCN1)C2=C(C=C3C(=C2OC(F)F)N(C=C(C3=O)C(=O)O)C4CC4)F.Cl |
| SMILES | CC1CN(CCN1)C2=C(C=C3C(=C2OC(F)F)N(C=C(C3=O)C(=O)O)C4CC4)F.Cl |
| Canonical SMILES | CC1CN(CCN1)C2=C(C=C3C(=C2OC(F)F)N(C=C(C3=O)C(=O)O)C4CC4)F.Cl |
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